Cas no 187526-99-4 (Fmoc-l-tyr(tbu)-ol)
Fmoc-l-tyr(tbu)-ol Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[(1S)-2-[4-(1,1-dimethylethoxy)phenyl]-1-(hydroxymethyl)ethyl]-,9H-fluoren-9-ylmethyl ester
- 9H-Fluoren-9-ylmethyl [(2S)-1-hydroxy-3-{4-[(2-methyl-2-propanyl) oxy]phenyl}-2-propanyl]carbamate
- FMOC-O-TERT-BUTYL-L-TYROSINOL
- (9H-Fluoren-9-ylidene)triphenylphosphorane
- 9-(Triphenylphosphoranylidene)-9H-fl
- 9-Fluoren-9-ylidenetriphenyl phosphorane
- 9-fluorenylidenetriphenylphosphorane
- 9H-fluoren-9-ylmethyl [(1S)-1-(4-tert-butoxybenzyl)-2-hydroxyethyl]carbamate
- fluorenylidenetriphenylphosphorane
- Fmoc-Tyr(tBu)-ol
- Fmoc-Tys(OtBu)-ol
- L-O-tert-butyl-N-(9-fluorenylmethoxycarbonyl)tyrosinol
- triphenylphosphonium fluorenylide
- Fmoc-L-Tyrosinol(tBu)
- Fmoc-O-tert-butyl-L-tyrosinol≥ 98% (HPLC)
- fmoc-Tyrosinol(tbu)
- Fmoc-L-Tyr(Tbu)-Ol
- 9H-fluoren-9-ylmethyl N-[(2S)-1-hydroxy-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propan-2-yl]carbamate
- C28H31NO4
- (9H-Fluoren-9-yl)methyl (S)-(1-(4-(tert-butoxy)phenyl)-3-hydroxypropan-2-yl)carbamate
- 6950AH
- E70517
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-t-butyl-L-tyrosino
- (9H-fluoren-9-yl)methyl N-[(2S)-1-[4-(tert-butoxy)phenyl]-3-hydroxyp
- 187526-99-4
- DTXSID001117484
- 9H-Fluoren-9-ylmethyl N-[(1S)-2-[4-(1,1-dimethylethoxy)phenyl]-1-(hydroxymethyl)ethyl]carbamate
- MFCD00235959
- AKOS025289455
- (9H-fluoren-9-yl)methyl N-[(2S)-1-[4-(tert-butoxy)phenyl]-3-hydroxypropan-2-yl]carbamate
- CS-0333758
- AS-60034
- Fmoc-l-tyr(tbu)-ol
-
- MDL: MFCD00235959
- Inchi: 1S/C28H31NO4/c1-28(2,3)33-21-14-12-19(13-15-21)16-20(17-30)29-27(31)32-18-26-24-10-6-4-8-22(24)23-9-5-7-11-25(23)26/h4-15,20,26,30H,16-18H2,1-3H3,(H,29,31)/t20-/m0/s1
- InChI Key: OCTLGTZNAJNVHZ-FQEVSTJZSA-N
- SMILES: O(C(N[C@H](CO)CC1C=CC(=CC=1)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 445.22500
- Monoisotopic Mass: 445.22530847 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 67.8
- Molecular Weight: 445.5
Experimental Properties
- PSA: 71.28000
- LogP: 5.51040
Fmoc-l-tyr(tbu)-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 045546-1g |
fmoc-Tyrosinol(tbu) |
187526-99-4 | 1g |
£132.00 | 2022-02-28 | ||
| Fluorochem | 045546-5g |
fmoc-Tyrosinol(tbu) |
187526-99-4 | 5g |
£396.00 | 2022-02-28 | ||
| TRC | F861078-25mg |
Fmoc-l-tyr(tbu)-ol |
187526-99-4 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | F861078-50mg |
Fmoc-l-tyr(tbu)-ol |
187526-99-4 | 50mg |
$69.00 | 2023-05-18 | ||
| TRC | F861078-100mg |
Fmoc-l-tyr(tbu)-ol |
187526-99-4 | 100mg |
$92.00 | 2023-05-18 | ||
| TRC | F861078-250mg |
Fmoc-l-tyr(tbu)-ol |
187526-99-4 | 250mg |
$161.00 | 2023-05-18 | ||
| abcr | AB259080-1 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-t-butyl-L-tyrosino |
187526-99-4 | 1g |
€187.50 | 2023-06-22 | ||
| abcr | AB259080-5 g |
N-alpha-(9-Fluorenylmethyloxycarbonyl)-O-t-butyl-L-tyrosino |
187526-99-4 | 5g |
€750.00 | 2023-06-22 | ||
| AAPPTec | DFY105-1g |
Fmoc-Tyrosinol(tBu) |
187526-99-4 | 1g |
$95.00 | 2024-07-19 | ||
| AAPPTec | DFY105-5g |
Fmoc-Tyrosinol(tBu) |
187526-99-4 | 5g |
$405.00 | 2024-07-19 |
Fmoc-l-tyr(tbu)-ol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Fmoc-l-tyr(tbu)-ol
Recent Advances in the Application of 187526-99-4 and Fmoc-l-tyr(tbu)-ol in Chemical Biology and Pharmaceutical Research
The chemical compound 187526-99-4 and the protected amino acid derivative Fmoc-l-tyr(tbu)-ol have garnered significant attention in recent years due to their versatile applications in chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest advancements and discoveries related to these compounds, highlighting their roles in peptide synthesis, drug development, and other biomedical applications.
187526-99-4, a compound with a unique chemical structure, has been the subject of several studies exploring its potential as a building block for novel therapeutics. Recent research has demonstrated its efficacy in modulating specific biological pathways, making it a promising candidate for targeted drug delivery systems. Meanwhile, Fmoc-l-tyr(tbu)-ol, a key reagent in solid-phase peptide synthesis (SPPS), continues to be indispensable for the production of complex peptides with high purity and yield.
One of the most notable recent studies involving 187526-99-4 investigated its role as a small-molecule inhibitor of a critical enzyme involved in inflammatory responses. The study, published in a leading pharmacology journal, reported that 187526-99-4 exhibited potent inhibitory activity with minimal off-target effects, suggesting its potential for treating chronic inflammatory diseases. Further in vivo studies are underway to validate these findings and assess the compound's pharmacokinetic properties.
In the context of Fmoc-l-tyr(tbu)-ol, advancements in peptide synthesis methodologies have further solidified its importance. A recent publication detailed the optimization of SPPS protocols using Fmoc-l-tyr(tbu)-ol, resulting in improved coupling efficiency and reduced side reactions. This development is particularly significant for the synthesis of tyrosine-containing peptides, which are prevalent in many therapeutic agents, including hormone analogs and antimicrobial peptides.
Additionally, the combination of 187526-99-4 and Fmoc-l-tyr(tbu)-ol has been explored in the design of hybrid molecules for targeted cancer therapy. Researchers have successfully conjugated 187526-99-4 to peptide sequences synthesized using Fmoc-l-tyr(tbu)-ol, creating compounds that selectively target cancer cells while sparing healthy tissues. Preliminary results from these studies are encouraging, with enhanced tumor penetration and reduced systemic toxicity observed in animal models.
In conclusion, the ongoing research on 187526-99-4 and Fmoc-l-tyr(tbu)-ol underscores their critical roles in advancing chemical biology and pharmaceutical sciences. The unique properties of these compounds offer exciting opportunities for the development of next-generation therapeutics, and future studies are expected to further elucidate their mechanisms of action and expand their applications. As the field continues to evolve, these compounds will likely remain at the forefront of innovative drug discovery and development efforts.
187526-99-4 (Fmoc-l-tyr(tbu)-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)